![molecular formula C20H24N2O3 B4186654 3-(benzoylamino)-N-(3-isopropoxypropyl)benzamide](/img/structure/B4186654.png)
3-(benzoylamino)-N-(3-isopropoxypropyl)benzamide
Overview
Description
3-(benzoylamino)-N-(3-isopropoxypropyl)benzamide, commonly known as BIPA, is a chemical compound that has gained significant attention in scientific research. It is a benzamide derivative that has been synthesized for various applications, including drug discovery and development. BIPA has shown promising results in inhibiting the activity of certain enzymes, making it a potential candidate for the treatment of various diseases.
Scientific Research Applications
BIPA has been extensively studied for its potential applications in drug discovery and development. It has been shown to inhibit the activity of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. These enzymes play a crucial role in various physiological processes and have been implicated in the pathogenesis of several diseases, including Alzheimer's disease, glaucoma, and cancer. BIPA has also been investigated for its anti-inflammatory and antioxidant properties.
Mechanism of Action
The mechanism of action of BIPA involves the inhibition of enzyme activity by binding to the active site of the enzyme. The benzamide group of BIPA interacts with the amino acid residues in the active site of the enzyme, thereby preventing the substrate from binding to the enzyme. This results in the inhibition of enzyme activity and subsequent physiological effects.
Biochemical and Physiological Effects:
BIPA has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, enzymes that play a crucial role in the breakdown of acetylcholine. This results in an increase in acetylcholine levels, which has been shown to improve cognitive function and memory. BIPA has also been shown to have anti-inflammatory and antioxidant properties, which may have therapeutic applications in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
BIPA has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in relatively high yields. It has also been extensively studied, and its mechanism of action is well understood. However, BIPA has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to work with in aqueous solutions. It also has low stability in acidic conditions, which can limit its applications in certain experiments.
Future Directions
There are several future directions for the study of BIPA. One potential direction is the development of BIPA derivatives with improved solubility and stability. Another direction is the investigation of BIPA's potential applications in the treatment of various diseases, including Alzheimer's disease, glaucoma, and cancer. Further studies are also needed to investigate the safety and toxicity of BIPA in vivo. Overall, BIPA has shown promising results in scientific research and has the potential to be a valuable tool in drug discovery and development.
properties
IUPAC Name |
3-benzamido-N-(3-propan-2-yloxypropyl)benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3/c1-15(2)25-13-7-12-21-19(23)17-10-6-11-18(14-17)22-20(24)16-8-4-3-5-9-16/h3-6,8-11,14-15H,7,12-13H2,1-2H3,(H,21,23)(H,22,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZNKIHFTRIKAJN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OCCCNC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(benzoylamino)-N-(3-isopropoxypropyl)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.